Cas no 111041-94-2 (5H-1,3,4-Thiadiazolo[2,3-b]quinazolin-5-one,2,3-dihydro-2-imino-3-phenyl-)

• Product Name: 5H-1,3,4-Thiadiazolo[2,3-b]quinazolin-5-one,2,3-dihydro-2-imino-3-phenyl-
• CAS No: 111041-94-2
• MF: C₁₅H₁₀N₄OS
• MW: 294.331100940704
• CID: 184225
• PubChem ID: 3066724
• Update Time: 2025-04-19

5H-1,3,4-Thiadiazolo[2,3-b]quinazolin-5-one,2,3-dihydro-2-imino-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5H-1,3,4-Thiadiazolo[2,3-b]quinazolin-5-one,2,3-dihydro-2-imino-3-phenyl-
• 2-imino-3-phenyl-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
• 2-Imino-3-phenyl-2,3-dihydro-5H-1,3,4-thiadiazolo(2,3-b)quinazolin-5-one
• 2-Imino-3-phenyl-2,3-dihydro-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
• DTXSID80911963
• 5H-1,3,4-Thiadiazolo(2,3-b)quinazolin-5-one, 2,3-dihydro-2-imino-3-phenyl-
• 111041-94-2
• 2,3-Dihydro-2-imino-3-phenyl-5H-1,3,4-thiadiazolo(2,3-b)quinazolin-5-one

• Inchi： 1S/C15H10N4OS/c16-14-18(10-6-2-1-3-7-10)19-13(20)11-8-4-5-9-12(11)17-15(19)21-14/h1-9,16H
• InChI Key： YZICCQWXPWTJGG-UHFFFAOYSA-N
• SMILES： S1C(=N)N(C2C=CC=CC=2)N2C(C3C=CC=CC=3N=C12)=O

Computed Properties

• Exact Mass: 294.0577
• Monoisotopic Mass: 294.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 446.7°Cat760mmHg
• Flash Point: 224°C
• Refractive Index: 1.796
• PSA: 59.76
• LogP: 2.27910